Cas no 633-72-7 (3,4-Pyridinedimethanol, 5-methoxy-6-methyl-)

• Product Name: 3,4-Pyridinedimethanol, 5-methoxy-6-methyl-
• CAS No: 633-72-7
• Molecular Formula: C₉H₁₃NO₃
• Molecular Weight: 183.20442
• CID: 426719
• PubChem ID: 14419841

3,4-Pyridinedimethanol, 5-methoxy-6-methyl- Properties

Names and Identifiers

• 3,4-Pyridinedimethanol, 5-methoxy-6-methyl-
• [4-(hydroxymethyl)-5-methoxy-6-methylpyridin-3-yl]methanol
• 3-O-Methylpyridoxine
• CHEMBL3245261
• DTXSID50560083
• (5-Methoxy-6-methylpyridine-3,4-diyl)dimethanol
• 633-72-7

• InChIKey： KHUNHYCUXIEXSO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13NO3/c1-6-9(13-2)8(5-12)7(4-11)3-10-6/h3,11-12H,4-5H2,1-2H3
• SMILES： CC1=NC=C(C(=C1OC)CO)CO

Computed Properties

• Exact Mass: 183.08959
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 183.08954328g/mol
• Heavy Atom Count: 13
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 62.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxines